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Compound of Interest

Compound Name: 3-Bromocamphor

CAS No.: 76-29-9

Cat. No.: B185472

Get Quote

Before executing any operational protocol, it is critical to understand the material's physical

state and hazard classifications. 3-Bromocamphor is a stable but reactive crystalline solid that

poses acute irritation risks to biological tissues[1],.

Table 1: Quantitative Data and Hazard Classifications

Property / Hazard
Parameter

Value / Description Regulatory Source

CAS Number
10293-06-8 (for (+)-

enantiomer)
[1]

Molecular Formula & Weight C₁₀H₁₅BrO 231.13 g/mol

Physical State
White to off-white crystalline

powder
[2]

GHS Health Hazards
Skin Irrit. 2 (H315), Eye Irrit. 2

(H319)

EPA Waste Classification
Halogenated Organic Waste

(40 CFR 261.3)
[4]
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The Causality of Halogenated Waste Segregation
The Core Principle: Under no circumstances should 3-Bromocamphor or its solutions be

disposed of down the drain or mixed with general non-halogenated organic waste[5],[6].

The Mechanistic Rationale: Standard organic waste is typically incinerated at lower

temperatures. If halogenated compounds (containing F, Cl, Br, or I) are introduced into this

stream, the combustion process releases highly corrosive hydrobromic acid (HBr) gas and can

catalyze the formation of toxic brominated dioxins and furans[3],[6]. By strictly segregating 3-
Bromocamphor into a designated Halogenated Organic Waste stream, the material is routed

to specialized high-temperature incinerators equipped with alkaline acid-gas scrubbers, which

safely neutralize the HBr before it can reach the atmosphere[3].

Step-by-Step Disposal Protocols
The following methodologies ensure compliance with institutional EHS standards and federal

EPA guidelines[4].

Protocol A: Routine Waste Segregation
Identify the Waste State: Determine if the 3-Bromocamphor waste is a pure solid (e.g.,

expired reagent), dissolved in a reaction solvent (e.g., dichloromethane, ethanol), or present

on contaminated labware (e.g., pipette tips, weighing boats).

Select the Receptacle: Utilize chemically compatible containers (typically high-density

polyethylene (HDPE) or glass) that are explicitly labeled "Halogenated Organic Waste"[5].

Volume Management: When disposing of liquid reaction mixtures containing 3-
Bromocamphor, fill the waste container to a maximum of 75–80% capacity. This prevents

over-pressurization caused by solvent vapor expansion.

Tagging and Transfer: Affix a Hazardous Waste tag detailing the exact chemical composition

(e.g., "3-Bromocamphor 5%, Dichloromethane 95%"). Store the container in a ventilated

satellite accumulation area until pickup by a licensed waste disposal contractor,[7].

Protocol B: Solid Spill Management
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Containment: In the event of a crystalline spill, immediately secure the area. Do not use a

standard vacuum, as this will aerosolize the irritating powder.

Collection: Wear appropriate PPE (nitrile gloves, safety goggles, N95/P100 respirator if dust

is present). Use non-sparking tools to gently sweep the solid into a designated solid

hazardous waste container[8].

Surface Decontamination: Because 3-Bromocamphor is insoluble in water, scrub the

affected benchtop with a liquid-binding absorbent (like diatomaceous earth) soaked in a polar

organic solvent (e.g., isopropanol)[3]. Dispose of the contaminated absorbent in the

Halogenated Solid Waste container.

Waste Routing Visualization

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6601136&productDescription=3-BROMOCAMPHOR+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b185472/docs?utm_src=pdf-body#physicochemical-properties-hazard-profile
https://pdf.benchchem.com/159/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_ML_180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Bromocamphor
Waste Generation

Solid Waste
(Powder, Contaminated Labware)

Liquid Waste
(Reaction Solvents, Washes)

Halogenated Solid
Waste Container

 Segregate (No Drain Disposal)

Halogenated Liquid
Waste Container

 Segregate (<80% capacity)

EHS / Licensed Waste
Contractor Pickup

 Tag & Transfer  Tag & Transfer

High-Temperature Incineration
(with Acid Gas Scrubbers)

 Final EPA-Compliant Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b185472/docs?utm_src=pdf-body-img#physicochemical-properties-hazard-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical workflow for the segregation and safe disposal of 3-Bromocamphor halogenated

waste.

Experimental Protocol: Self-Validating Glassware
Decontamination
When 3-Bromocamphor is used as a chiral auxiliary, trace cross-contamination can ruin the

enantiomeric excess (ee) of subsequent asymmetric reactions. Use this self-validating protocol

to ensure absolute decontamination of glassware.

Step 1: Primary Solvent Rinse (The Dissolution Phase)

Action: In a fume hood, rinse the contaminated glassware with a minimal volume of a polar

organic solvent (e.g., acetone or ethanol).

Causality: 3-Bromocamphor is highly lipophilic. An initial aqueous wash would merely

disperse the compound and contaminate the sink. Acetone ensures complete dissolution[2].

Disposal: Collect this rinse strictly in the Halogenated Liquid Waste container[9].

Step 2: Secondary Alkaline Wash (The Hydrolysis Phase)

Action: Submerge and scrub the glassware in a warm, alkaline laboratory detergent solution

(pH 9-10).

Causality: The basic environment helps to chemically degrade and lift any remaining organic

residues from the glass matrix.

Step 3: Aqueous Rinse & Drying

Action: Rinse thoroughly with deionized (DI) water. Dry the glassware in a vacuum oven at

80°C.

Step 4: Validation via Visual Inspection

Action: Inspect the dried glassware against a dark background.
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System Validation: 3-Bromocamphor forms highly distinct, bright white crystalline

residues[1]. The absolute absence of visual crystalline residue, combined with a stable tare

weight, validates the complete removal of the compound, ensuring the glassware is safe for

sensitive downstream chiral assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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